![molecular formula C16H16F3N3O3 B6451380 2-{[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]methoxy}-6-(trifluoromethyl)pyridine CAS No. 2549033-29-4](/img/structure/B6451380.png)
2-{[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]methoxy}-6-(trifluoromethyl)pyridine
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Overview
Description
The compound “2-{[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]methoxy}-6-(trifluoromethyl)pyridine” is a complex organic molecule. It contains several functional groups, including an oxazole ring, a pyrrolidine ring, a trifluoromethyl group, and a methoxy group .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The oxazole ring could be formed using methods such as the Robinson–Gabriel synthesis or the Fischer oxazole synthesis . The pyrrolidine ring could be introduced through a variety of methods, including cyclization reactions . The trifluoromethyl group could be added using a reagent such as trifluoromethyl iodide .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The oxazole and pyrrolidine rings would introduce a degree of rigidity into the structure, while the methoxy and trifluoromethyl groups could potentially engage in various intermolecular interactions .Chemical Reactions Analysis
This compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the oxazole ring could undergo electrophilic aromatic substitution at the C5 position . The pyrrolidine ring could potentially be opened under acidic or basic conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the oxazole ring would make the compound somewhat aromatic . The compound would likely be a weak base due to the presence of the oxazole ring .Scientific Research Applications
Oxazoline Synthesis and Oxidation
Background: Oxazolines and oxazoles are essential structural motifs found in natural products. They serve as valuable scaffolds for medicinal chemistry and other applications .
Application:- Rapid Synthesis of Oxazolines : This compound can be used to synthesize oxazolines efficiently under flow conditions. The stereospecific preparation of oxazolines occurs at room temperature, with inversion of stereochemistry, using Deoxo-Fluor®. This method provides pure products without additional purification .
- Oxidation to Oxazoles : The corresponding oxazoles can be obtained by subjecting the oxazolines to oxidative aromatization. Commercial manganese dioxide serves as a heterogeneous reagent in this process, allowing for safe and efficient conversion .
Antitubercular Activity
Background: Imidazo[1,2-a]pyridine analogues have gained attention due to their diverse applications in medicinal chemistry. Some exhibit significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Application:1,2,4-Oxadiazole Synthesis
Background: 1,2,4-Oxadiazoles are versatile heterocycles with various applications in drug discovery and materials science.
Application:- Synthesis of 1,2,4-Oxadiazoles : Explore the reactivity of this compound toward 1-aryl-5-methyl-1H-1,2,3-triazole-4-carbonyl chlorides. These reactions yield 5-substituted 2-(1-aryl-5-methyl-1H-1,2,3-triazol-4-yl)-1,3,4-oxadiazoles .
Benzylic Position Reactions
Background: Benzylic halides undergo specific reactions based on their substitution pattern.
Application:- SN1 and SN2 Reactions : Investigate the reactivity of this compound at the benzylic position. Depending on the halide substitution, it may follow either an SN1 or SN2 pathway .
Formation of Oximes and Hydrazones
Background: Aldehydes and ketones react with hydroxylamine and hydrazine to form oximes and hydrazones, respectively.
Application:- Oxime and Hydrazone Formation : Explore the reaction of this compound with hydroxylamine or hydrazine. Investigate the role of nitrogen as the nucleophile in these transformations .
Mechanism of Action
Mode of Action
Based on its structural features, it can be hypothesized that it may interact with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic interactions .
Pharmacokinetics
These properties are crucial for understanding the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Safety and Hazards
Future Directions
properties
IUPAC Name |
(5-methyl-1,2-oxazol-3-yl)-[3-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]pyrrolidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16F3N3O3/c1-10-7-12(21-25-10)15(23)22-6-5-11(8-22)9-24-14-4-2-3-13(20-14)16(17,18)19/h2-4,7,11H,5-6,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBMMBIXBLUUVGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)N2CCC(C2)COC3=CC=CC(=N3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16F3N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[1-(5-Methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]methoxy}-6-(trifluoromethyl)pyridine |
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